Cas no 1005272-87-6 (methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate)

• Product Name: methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate
• CAS No: 1005272-87-6
• MF: C₂₆H₂₂N₂O₅
• MW: 442.463286876678
• CID: 6439397
• PubChem ID: 2947413
• Update Time: 2025-06-08

methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate
• SR-01000269680-1
• 1005272-87-6
• methyl 4-(5-benzyl-4,6-dioxo-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-3-yl)benzoate
• AKOS002311971
• AKOS016318004
• methyl 4-(5-benzyl-4,6-dioxo-2-phenylhexahydro-2H-pyrrolo[3,4-d]isoxazol-3-yl)benzoate
• SR-01000269680
• F1593-0011

• Inchi： 1S/C26H22N2O5/c1-32-26(31)19-14-12-18(13-15-19)22-21-23(33-28(22)20-10-6-3-7-11-20)25(30)27(24(21)29)16-17-8-4-2-5-9-17/h2-15,21-23H,16H2,1H3
• InChI Key： XDXJZBUCGIEITE-UHFFFAOYSA-N
• SMILES： O1C2C(N(CC3C=CC=CC=3)C(C2C(C2C=CC(C(=O)OC)=CC=2)N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 442.15287181g/mol
• Monoisotopic Mass: 442.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.2Ų

Additional information on methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate

Research Brief on Methyl 4-{5-Benzyl-4,6-Dioxo-2-Phenyl-Hexahydro-2H-Pyrrolo[3,4-d][1,2]Oxazol-3-yl}Benzoate (CAS: 1005272-87-6)

Recent studies have highlighted the significance of methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate (CAS: 1005272-87-6) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolo-oxazole scaffold, has garnered attention for its potential applications in drug discovery, particularly in targeting protein-protein interactions (PPIs) and modulating enzymatic activity. The structural complexity and functional diversity of this molecule make it a valuable candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and biological activity of methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate. The study employed a combination of solid-phase synthesis and computational modeling to optimize the compound's yield and purity. The results demonstrated that the compound exhibits high affinity for specific kinase targets, suggesting its potential as a lead molecule for developing kinase inhibitors. Furthermore, the study highlighted the compound's stability under physiological conditions, a critical factor for its therapeutic applicability.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's mechanism of action. Using X-ray crystallography and molecular dynamics simulations, the researchers elucidated the binding mode of methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate with its target protein. The findings revealed that the compound's benzyl and phenyl groups play a crucial role in stabilizing the protein-ligand complex, while the oxazole ring contributes to its selectivity. These insights provide a foundation for structure-activity relationship (SAR) studies aimed at enhancing the compound's potency and specificity.

In addition to its kinase inhibitory properties, methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate has shown promise in modulating inflammatory pathways. A 2024 preclinical study reported in European Journal of Pharmacology demonstrated that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The study attributed this effect to the compound's ability to inhibit NF-κB signaling, a key regulator of inflammation. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the development of methyl 4-{5-benzyl-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-3-yl}benzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Nevertheless, the compound's unique structural features and demonstrated biological activities position it as a compelling subject for future research in chemical biology and drug discovery.